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Compound of Interest

Compound Name: Muscomin

Cat. No.: B1256285 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The available scientific literature on Muscomin (CAS: 96910-98-4) is exceptionally

limited. This guide provides a comprehensive overview of the existing data, but it should be

noted that detailed pharmacological studies, extensive experimental protocols, and established

signaling pathways are not available in the public domain.

Introduction
Muscomin is a naturally occurring homoisoflavanone, a class of organic compounds

characterized by a 3-benzylchroman-4-one skeleton.[1][2][3] It has been isolated from the

bulbs of Veltheimia viridifolia, a plant belonging to the Hyacinthaceae family.[1] While research

on Muscomin itself is sparse, the chemical class of homoisoflavanones is known for a variety

of biological activities, suggesting that Muscomin could be a molecule of interest for further

investigation. This document summarizes the current knowledge of Muscomin, including its

chemical properties and the context of its discovery.

Chemical and Physical Properties
Muscomin's chemical structure and basic properties have been determined. It is a solid

substance with a molecular weight of 346.3 g/mol .[4]
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Property Value Source

CAS Number 96910-98-4 [1][2][4]

Molecular Formula C18H18O7 [4]

Molecular Weight 346.3 g/mol [4]

IUPAC Name

5,8-dihydroxy-3-[(4-

hydroxyphenyl)methyl]-6,7-

dimethoxy-2,3-

dihydrochromen-4-one

[4]

Synonyms

3-(4-hydroxybenzyl)-5,8-

dihydroxy-6,7-

dimethoxychroman-4-one,

(-)-2,3-Dihydro-5,8-dihydroxy-

3-[(4-

hydroxyphenyl)methyl]-6,7-

dimethoxy-4H-1-benzopyran-4-

one

[4]

Physical State Solid [4]

Melting Point 144.7 °C [4]

Isolation and Synthesis
Natural Source and Isolation
Muscomin was first isolated from the petroleum ether and diethyl ether extracts of the bulbs of

Veltheimia viridifolia.[1] The isolation was performed alongside a new homoisoflavanone,

R(-)-3-(4-hydroxybenzyl)-5-hydroxy-6,7,8-trimethoxychroman-4-one.[1] The structural

elucidation of Muscomin was achieved using spectroscopic methods, including 1H-NMR, 2D

1H-1H-COSY, 13C-NMR, HMQC, HMBC, and mass spectrometry.[1]

Experimental Workflow for Isolation
The following diagram illustrates a generalized workflow for the isolation of Muscomin from

Veltheimia viridifolia bulbs, based on the description in the literature.[1]
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Caption: Generalized workflow for the isolation of Muscomin.
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Chemical Synthesis
There is no information available in the searched literature regarding the total synthesis of

Muscomin.

Biological Activity and Pharmacology
Direct pharmacological studies on Muscomin are not available in the reviewed literature.

However, the publication that first described its isolation also reported the pharmacological

testing of a co-isolated, novel homoisoflavanone.[1] The MeSH (Medical Subject Headings)

terms associated with this publication include "Antioxidants / pharmacology," "Bronchodilator

Agents / pharmacology," and "Phosphodiesterase Inhibitors / pharmacology," suggesting that

these activities were investigated for the new compound.[1] While this does not provide direct

evidence of Muscomin's activity, it points to potential areas of investigation for this compound,

given its structural similarity to a bioactive molecule.

Homoisoflavanones, as a class, are known to exhibit a range of biological activities, which

could provide a basis for future research on Muscomin.

Signaling Pathways
There is currently no information available regarding the signaling pathways modulated by

Muscomin.

Conclusion and Future Directions
Muscomin (CAS 96910-98-4) is a structurally characterized homoisoflavanone isolated from

Veltheimia viridifolia. Despite its well-defined chemical nature, its biological activity remains

largely unexplored. The pharmacological activities of a co-isolated homoisoflavanone suggest

that Muscomin may possess antioxidant, bronchodilatory, or phosphodiesterase inhibitory

properties, but this requires experimental verification.

Future research should focus on:

Pharmacological Screening: A broad-based screening of Muscomin for various biological

activities is warranted.
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Mechanism of Action Studies: Should any significant biological activity be identified,

subsequent studies should aim to elucidate the underlying mechanism of action and identify

molecular targets.

Total Synthesis: The development of a synthetic route to Muscomin would enable the

production of larger quantities for in-depth biological evaluation and the generation of

structural analogs for structure-activity relationship (SAR) studies.

In conclusion, Muscomin represents a knowledge gap in the field of natural product

pharmacology. Its chemical structure, belonging to a class of compounds with known biological

activities, makes it a candidate for further scientific investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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